N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]furan-2-carboxamide

• IUPAC Name: N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]furan-2-carboxamide
• InChI: InChI=1S/C15H13FN2O3S/c1-20-8-6-18-11-5-4-10(16)9-13(11)22-15(18)17-14(19)12-3-2-7-21-12/h2-5,7,9H,6,8H2,1H3
• InChI Key: PUNWMAVGSLHNAJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=CO3
• Molecular Formula: C15H13FN2O3S
• Molecular Weight: 320.3 g/mol

Description

N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]furan-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Benzothiazoles in Medicinal Chemistry

Benzothiazoles are notable for their broad spectrum of biological activities. They serve as the core structure in many natural and synthetic bioactive molecules. Their derivatives exhibit various pharmacological activities such as antimicrobial, analgesic, anti-inflammatory, antidiabetic, antitumor, anti-cancer, and more, making benzothiazoles a rapidly developing and interesting compound in medicinal chemistry (Bhat & Belagali, 2020). This suggests that N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]furan-2-carboxamide could have potential therapeutic applications due to the presence of the benzothiazole moiety.

Furan Derivatives in Polymer and Material Science

Furan derivatives, such as 5-Hydroxymethylfurfural (HMF) and its derivatives, have been identified as versatile reagents, serving as alternatives for non-renewable sources in chemical industries. These compounds have applications in the production of monomers and polymers, porous carbon materials, engine fuels, solvents, pharmaceuticals, pesticides, and chemicals. The research suggests that furan derivatives are crucial for developing new generation polymers and functional materials (Chernyshev, Kravchenko, & Ananikov, 2017). This indicates the potential application of this compound in material science due to its furan component.

Supramolecular Chemistry Applications

Compounds with benzothiazole and furan components are also explored in supramolecular chemistry for creating self-assembled structures. These structures have applications ranging from nanotechnology and polymer processing to biomedical applications. The adaptability of such compounds allows for their utilization in creating novel materials and devices (Cantekin, de Greef, & Palmans, 2012). This versatility could extend to this compound, leveraging its structural components for innovative applications in supramolecular chemistry.